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Compound of Interest

Compound Name: Proquinazid

Cat. No.: B071954

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) to assist researchers in optimizing the use of proquinazid in field
applications for the control of powdery mildew.

Troubleshooting Guide

This guide addresses common issues encountered during field experiments with proquinazid.
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Observed Problem

Potential Cause

Troubleshooting Steps &
Recommendations

Reduced or poor efficacy of
proquinazid in controlling

powdery mildew.

1. Incorrect Application Timing:
Proquinazid is a preventative
fungicide and has no curative
activity on existing infections.
[1] Application after the onset
of disease will result in poor

control.

- Recommendation: Apply
proquinazid as a protectant
treatment before powdery
mildew symptoms appear.[1]
Monitor weather conditions
and disease prediction models

to time applications effectively.

2. Fungicide Resistance:
Naturally occurring fungal
populations may have or
develop resistance to Group
13 fungicides like proquinazid.
[1] Cross-resistance with
quinoxyfen, another Group 13

fungicide, has been observed.

[2](3]

- Recommendation: Implement
a resistance management
strategy. Do not use
proquinazid as the sole
fungicide. Rotate with
fungicides from different FRAC
(Fungicide Resistance Action
Committee) groups. Avoid
sequential applications of

Group 13 fungicides.[4]

3. Inadequate Spray
Coverage: Poor spray
coverage can lead to
unprotected areas on the
plant, allowing infection to

occur.

- Recommendation: Ensure
thorough spray coverage of all
susceptible plant tissues.
Adjust sprayer volume and
nozzles to match the crop
canopy. Consider the use of
adjuvants to improve spray

deposition and spreading.

4. Environmental Factors:
Heavy rainfall shortly after
application can wash off the
product before it has time to be

effective.[5]

- Recommendation: Avoid
applying proquinazid if heavy
rain is forecast. Allow for
adequate drying time after
application. While specific
rainfastness data for
proquinazid is limited, a

general rule for many
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fungicides is that at least 2-4
hours are needed before
rainfall.[5]

Symptoms of phytotoxicity
observed on treated plants
(e.g., leaf spotting, stunting, or

discoloration).

1. High Application Rate:
Exceeding the recommended
application rate can lead to

plant injury.

- Recommendation: Strictly
adhere to the label's
recommended application
rates. Conduct small-scale
trials to determine the optimal
and safe concentration for
specific crops and

environmental conditions.

2. Application During
Unfavorable Weather: Applying
fungicides during hot and
humid conditions can increase

the risk of phytotoxicity.[6]

- Recommendation: Avoid

spraying during the hottest part

of the day. Apply in the
morning or evening when

temperatures are cooler.

3. Tank Mixing Incompatibility:
Mixing proquinazid with certain
other pesticides, adjuvants, or
foliar fertilizers can sometimes

result in phytotoxic reactions.

- Recommendation: Before

tank mixing, perform a jar test

to check for physical
compatibility. Always consult

product labels for known

incompatibilities. When using a

new tank mix, test it on a small

area before treating the entire
field.

Inconsistent results across

different field trials.

1. Variability in Environmental
Conditions: Differences in
temperature, humidity, and
rainfall between trial sites can
affect both the pathogen and

the fungicide's performance.

- Recommendation: Record
detailed environmental data for
each trial location. Analyze
data to identify correlations
between environmental

conditions and efficacy.

2. Differences in Application
Technique: Variations in spray
volume, pressure, and

equipment can lead to

- Recommendation:
Standardize application

protocols across all trials.
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inconsistent application and Calibrate spray equipment

results. regularly.

3. Genetic Variability in ) )
_ - Recommendation: If possible,
Pathogen Populations: The o
o collect and test the sensitivity
susceptibility of powdery )
) ] of local powdery mildew
mildew populations to ) o
o isolates to proquinazid to
proquinazid can vary between ) ) ]
) establish baseline efficacy.
locations.

Frequently Asked Questions (FAQS)

1. What is the mode of action of proquinazid?

Proquinazid is a quinazolinone fungicide belonging to FRAC Group 13.[1] Its primary mode of
action is the inhibition of spore germination and appressorium formation in powdery mildew
fungi, thus preventing the pathogen from penetrating the host plant.[1][7] It is used as a
protectant treatment and does not have curative properties against established infections.[1]
Additionally, proquinazid has been shown to induce the expression of host defense genes in
plants, contributing to its overall efficacy.[8]

2. What are the recommended application rates for proquinazid on grapevines?

For dilute spraying on grapevines, a common recommendation for a 200 g/L emulsifiable
concentrate formulation of proquinazid is 25 mL of product per 100 L of water.[1] For
concentrate spraying, a rate of 75 mL of product per 100 L of water may be used under certain
conditions.[1] It is crucial to always consult and adhere to the specific product label for the
target crop and local regulations.

3. What are the signs of proquinazid phytotoxicity on grapevines?

While proquinazid is generally considered to have low phytotoxicity to grapevines when used
as directed, improper application can potentially lead to symptoms.[1] General symptoms of
pesticide phytotoxicity on grapevines can include:

o Leaf Symptoms: Leaf spotting (necrotic or chlorotic), scorching or burning of leaf margins,
leaf distortion (cupping, crinkling), and yellowing (chlorosis).[6][9]
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» Berry Symptoms: Superficial corky texture, cracking, or russeting on the berry skin.[9]

If phytotoxicity is suspected, it is important to rule out other potential causes such as nutrient
deficiencies, herbicide drift, or other diseases.[6]

4. How can | manage the risk of fungicide resistance to proquinazid?

To mitigate the development of resistance, it is essential to use proquinazid as part of an
integrated pest management (IPM) program that includes:

o Rotation: Rotate proquinazid with fungicides from different FRAC groups that have different
modes of action.

o Mixtures: In some cases, tank-mixing with a multi-site fungicide can be an effective
resistance management strategy.

 Limiting Applications: Adhere to any label restrictions on the number of sequential
applications of Group 13 fungicides.

e Scouting: Regularly monitor vineyards for signs of reduced efficacy, which could indicate the
development of resistance.[4]

5. Can | tank-mix proquinazid with other products?

Proquinazid may be tank-mixed with other fungicides, insecticides, or foliar nutrients.
However, it is crucial to check for compatibility before mixing. Always follow the instructions on
the product labels of all tank-mix partners. A jar test is recommended to ensure physical
compatibility and to observe for any adverse reactions.

Data Presentation
Table 1: Efficacy of Proquinazid Against Powdery Mildew Pathogens
This table summarizes the effective concentration (EC50) values of proquinazid against

different powdery mildew species from various studies. The EC50 value represents the
concentration of the fungicide that inhibits 50% of the fungal growth in vitro.
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Pathogen Species Crop EC50 Range (mg/L) Reference

Erysiphe necator Grapevine 0.001-0.3 [10]

Blumeria graminis f.
Wheat 0.000078 - 0.02 [10]

sp. tritici

Note: EC50 values can vary depending on the specific isolate and the experimental conditions.

Table 2: Proquinazid Dissipation on Grapes

This table shows the residual half-life (RL50) of proquinazid on grape leaves and fruits from a
field study. The RL50 is the time it takes for 50% of the initial fungicide residue to dissipate.

Initial Deposit Residue after 1

Plant Part RL50 (days) Reference
(mg/kg) day (mg/kg)

Grape Leaves 15.08 9.12 1.26 [5]

Grape Fruits 9.77 3.49 0.77 [5]

Experimental Protocols

Protocol 1: Determining the Optimal Proquinazid Concentration in a Field Trial

This protocol outlines a detailed methodology for conducting a field trial to determine the
optimal concentration of proquinazid for controlling powdery mildew on grapevines.

1. Experimental Design:

e Select a vineyard with a history of powdery mildew and a susceptible grape cultivar.

o Use a randomized complete block design with at least four replicate blocks.[11]

e Each plot should consist of a minimum of 3-5 vines.

 Include an untreated control group and a standard commercial fungicide treatment for
comparison.

2. Treatment Application:
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Prepare a range of proquinazid concentrations, including the recommended label rate, as
well as rates above and below it (e.g., 0.5x, 1x, 1.5x, 2x the label rate).

Apply treatments using a calibrated backpack sprayer or a research plot sprayer to ensure
uniform coverage. Record the spray volume, pressure, and nozzle type.

Begin applications preventatively before the first signs of powdery mildew appear and
continue at regular intervals (e.g., 10-14 days) based on disease pressure and weather
conditions.

. Data Collection:

Disease Assessment: At regular intervals (e.g., 7 days after each application), assess the
incidence (% of leaves/clusters infected) and severity (% of leaf/cluster area covered by
mildew) of powdery mildew. Assess a predetermined number of leaves and clusters per plot
(e.g., 25 leaves and 10 clusters).

Phytotoxicity Assessment: Visually inspect plants for any signs of phytotoxicity (leaf spotting,
stunting, etc.) after each application and record the severity.

Yield Data: At harvest, measure the total yield per plot and assess the quality of the grapes.

. Data Analysis:

Analyze the disease incidence and severity data using appropriate statistical methods (e.g.,
ANOVA) to determine significant differences between treatments.

Generate dose-response curves to visualize the relationship between proquinazid
concentration and disease control.

Evaluate the yield and quality data to determine the economic impact of the different
treatments.

Mandatory Visualizations

Proquinazid Action Powdery Mildew Fungus

— ————— MRS Hl Spore Germination P>| Appressorium Formation P-| Host Penetration
~ 1

~L X

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b071954?utm_src=pdf-body
https://www.benchchem.com/product/b071954?utm_src=pdf-body
https://www.benchchem.com/product/b071954?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071954?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Caption: Proquinazid's primary mode of action on the fungal pathogen.

Proquinazid Application
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Caption: Proquinazid-induced host defense signaling pathway in plants.
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Poor Proquinazid Efficacy Observed

Was application preventative?

Adjust application timing to be preventative.

Was spray coverage adequate?

Implement resistance management strategy (e.g., rotation).

Was there heavy rain after application?

Optimize spray application (volume, nozzles, adjuvants).

Re-apply after rain event, check weather forecast.

Monitor Efficacy

Click to download full resolution via product page

Caption: Troubleshooting workflow for poor proquinazid efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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